Cas no 260806-90-4 (Methyl 3-bromo-2-methoxybenzoate)

• Product Name: Methyl 3-bromo-2-methoxybenzoate
• CAS No: 260806-90-4
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• MDL: MFCD11042778
• CID: 1038454
• PubChem ID: 46311082
• Update Time: 2025-04-20

Methyl 3-bromo-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-methoxybenzoate
• 3-bromo-2-methoxy-benzoic acid methyl ester
• 3-bromoanisic acid methyl ester
• AK100685
• YMRGVTKIFLNUFC-UHFFFAOYSA-N
• FCH1401663
• AX8241612
• Z4513
• ST24025278
• Benzoic acid, 3-bromo-2-methoxy-, methyl ester
• A877380
• SCHEMBL184184
• MFCD11042778
• DB-319932
• FS-3625
• 260806-90-4
• AKOS016001762
• Methyl3-bromo-2-methoxybenzoate
• DTXSID40673196
• SY113364

• MDL： MFCD11042778
• Inchi： 1S/C9H9BrO3/c1-12-8-6(9(11)13-2)4-3-5-7(8)10/h3-5H,1-2H3
• InChI Key： YMRGVTKIFLNUFC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC)=C1OC

Computed Properties

• Exact Mass: 243.97400
• Monoisotopic Mass: 243.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 289.4±20.0 °C at 760 mmHg
• Flash Point: 128.8±21.8 °C
• Refractive Index: 1.537
• PSA: 35.53000
• LogP: 2.24430
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 3-bromo-2-methoxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives